5-[(Azetidin-1-yl)methyl]-2-bromopyridine

• Molecular Formula: C9H11BrN2
• Molecular Weight: 227.10 g/mol
• IUPAC Name: 5-(azetidin-1-ylmethyl)-2-bromopyridine
• InChI: InChI=1S/C9H11BrN2/c10-9-3-2-8(6-11-9)7-12-4-1-5-12/h2-3,6H,1,4-5,7H2
• InChI Key: LRVHWVZQNBKURC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)CC2=CN=C(C=C2)Br

Description

5-[(Azetidin-1-yl)methyl]-2-bromopyridine is a halogenated pyridine derivative featuring an azetidine ring connected via a methylene (-CH2-) linker to the pyridine core. Its molecular formula is C9H11BrN2, with a molecular weight of 227.10 g/mol (inferred from , which lists chloro analogs). The bromine atom at the 2-position and the azetidinylmethyl group at the 5-position confer distinct electronic and steric properties, making it a versatile intermediate in pharmaceutical and materials chemistry. Azetidine, a four-membered saturated ring, introduces conformational rigidity, which can enhance binding specificity in drug design .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(Azetidin-1-yl)methyl]-2-bromopyridine typically involves the following steps:

Starting Material: The synthesis begins with 2-bromopyridine.

Nucleophilic Substitution: The 2-bromopyridine undergoes a nucleophilic substitution reaction with azetidine. This reaction is often facilitated by a base such as sodium hydride or potassium carbonate in an aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Reaction Conditions: The reaction is typically carried out at elevated temperatures (80-100°C) to ensure complete substitution.

Industrial Production Methods

Industrial production methods for 5-[(Azetidin-1-yl)methyl]-2-bromopyridine would likely involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

5-[(Azetidin-1-yl)methyl]-2-bromopyridine can undergo various chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation: The azetidine ring can be oxidized to form corresponding N-oxides.

Reduction: The pyridine ring can be reduced to piperidine derivatives under hydrogenation conditions.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide, potassium thiolate, or sodium alkoxide in solvents like DMF or DMSO.

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (mCPBA).

Reduction: Catalysts such as palladium on carbon (Pd/C) under hydrogen gas.

Major Products

Nucleophilic Substitution: Substituted pyridines with various functional groups.

Oxidation: N-oxides of the azetidine ring.

Reduction: Piperidine derivatives.

Scientific Research Applications

5-[(Azetidin-1-yl)methyl]-2-bromopyridine has several scientific research applications:

Medicinal Chemistry: It serves as a building block for the synthesis of pharmaceutical compounds, particularly those targeting central nervous system disorders.

Organic Synthesis: It is used as an intermediate in the synthesis of complex organic molecules.

Biological Studies: The compound is used in studies involving enzyme inhibition and receptor binding.

Industrial Applications: It is utilized in the development of agrochemicals and materials science.

Mechanism of Action

The mechanism of action of 5-[(Azetidin-1-yl)methyl]-2-bromopyridine depends on its specific application. In medicinal chemistry, it may act as an enzyme inhibitor or receptor modulator. The azetidine ring can interact with biological targets, altering their function and leading to therapeutic effects.

Comparison with Similar Compounds

Halogen Substitution: Bromine vs. Chlorine Analogs

The most direct analogs are 2-chloropyridine derivatives , such as 5-[(Azetidin-1-yl)methyl]-2-chloropyridine (CAS: 230617-65-9, MW: 182.65 g/mol) . Key differences include:

Property	5-[(Azetidin-1-yl)methyl]-2-bromopyridine	5-[(Azetidin-1-yl)methyl]-2-chloropyridine
Halogen	Bromine (Br)	Chlorine (Cl)
Molecular Weight	227.10 g/mol (estimated)	182.65 g/mol
Reactivity	Higher leaving-group ability	Lower leaving-group ability
Applications	Suzuki coupling, drug intermediates	Less reactive in cross-coupling reactions

Bromine’s larger atomic radius and polarizability enhance its utility in nucleophilic aromatic substitution and cross-coupling reactions compared to chlorine .

Linker Variations: Ethoxy vs. Methylene Groups

5-[2-(Azetidin-1-yl)ethoxy]-2-bromopyridine (CAS: Not provided, ) replaces the methylene linker with an ethoxy (-OCH2CH2-) group. Key distinctions:

Property	5-[(Azetidin-1-yl)methyl]-2-bromopyridine	5-[2-(Azetidin-1-yl)ethoxy]-2-bromopyridine
Linker	-CH2-	-OCH2CH2-
Polarity	Less polar	More polar (due to ether oxygen)
Solubility	Lower aqueous solubility	Higher solubility in polar solvents
Synthetic Utility	Direct functionalization	Extended linker for spatial flexibility

The ethoxy linker may improve solubility but reduce membrane permeability in biological systems .

Structural Analogs with Modified Heterocycles

Example 1: 5-((R)-3-((4-bromo-5-chloropyridin-2-yl)oxy)pyrrolidin-1-yl)-4-chloro-2-(tetrahydro-2H-pyran-2-yl)pyridazin-3(2H)-one ()

• Features a pyrrolidine (5-membered ring) instead of azetidine.
• Pyrrolidine’s larger ring reduces strain but decreases conformational rigidity compared to azetidine.
• Bromine at the 4-position on pyridine may alter electronic effects for nucleophilic attack.

Example 2: TLR7-9 Antagonists with Morpholinyl-Azetidinyl Groups ()

• Compounds like 5-[6-[[3-(4,5,6,7-tetrahydropyrazolo[4,3-c]pyridin-1-yl)azetidin-1-yl]methyl]morpholin-4-yl]quinoline-8-carbonitrile highlight azetidine’s role in targeting Toll-like receptors.

Parent Compound: 2-Bromopyridine

The unsubstituted 2-bromopyridine (CAS: 109-04-6) lacks the azetidinylmethyl group, resulting in:

• Simpler reactivity profile (e.g., direct halogenation or coupling).
• Lower steric hindrance but reduced specificity in drug design .

Biological Activity

5-[(Azetidin-1-yl)methyl]-2-bromopyridine is a compound of interest in medicinal chemistry, particularly due to its potential biological activities. This article explores its synthesis, biological properties, mechanisms of action, and relevant research findings.

Molecular Structure:

• Molecular Formula: C8H10BrN
• Molecular Weight: 201.08 g/mol
• IUPAC Name: 5-[(Azetidin-1-yl)methyl]-2-bromopyridine

Synthesis

The synthesis of 5-[(Azetidin-1-yl)methyl]-2-bromopyridine typically involves the bromination of pyridine derivatives followed by the introduction of the azetidine moiety. The general synthetic route may include:

• Bromination of Pyridine: Utilizing bromine or N-bromosuccinimide (NBS) under acidic conditions.
• Formation of Azetidine Linkage: Reaction with azetidine derivatives through nucleophilic substitution.

The biological activity of 5-[(Azetidin-1-yl)methyl]-2-bromopyridine is primarily attributed to its interaction with various biological targets, including receptors and enzymes. The azetidine ring may enhance binding affinity due to its spatial configuration, while the bromine atom can influence electronic properties.

Pharmacological Studies

Research has indicated that this compound exhibits significant activity against specific targets:

• Nicotinic Acetylcholine Receptors (nAChRs): Studies have shown that compounds with similar structures can act as partial agonists at nAChRs, which are implicated in cognitive function and mood regulation .
• Antidepressant Activity: Analogous compounds have demonstrated antidepressant-like effects in animal models, suggesting potential therapeutic applications for mood disorders .

In Vitro Studies

In vitro studies have demonstrated that 5-[(Azetidin-1-yl)methyl]-2-bromopyridine can modulate receptor activity, leading to enhanced neurotransmitter release. For example, binding assays reveal a significant interaction with nAChRs, with a binding affinity comparable to known agonists .

In Vivo Studies

Animal studies indicate that administration of the compound results in notable behavioral changes consistent with antidepressant effects. The forced swim test (FST) showed reduced immobility time in treated groups compared to controls, indicating increased motivation and reduced depressive-like behavior .

Comparative Analysis

Compound	Target	Binding Affinity (Ki)	Effect
5-[(Azetidin-1-yl)methyl]-2-bromopyridine	α4β2-nAChR	0.05 nM	Antidepressant-like
Sazetidine-A	α4β2-nAChR	0.04 nM	Antidepressant-like
Varenicline	α4β2-nAChR	0.4 nM	Smoking cessation